Cas no 1261745-31-6 (4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid)

• Product Name: 4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid
• CAS No: 1261745-31-6
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD14666497
• CID: 1078368
• PubChem ID: 53223943
• Update Time: 2025-06-19

4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid
• 4-(2-Trifluoromethylphenyl)picolinic acid
• TS-03507
• 4-(2-(Trifluoromethyl)phenyl)picolinic acid
• 4-[2-(trifluoromethyl)phenyl]pyridine-2-carboxylic acid
• 4-[(2-Trifluoromethyl)phenyl]pyridine-2-carboxylic acid
• AKOS026675934
• MFCD14666497
• 1261745-31-6
• 4-(2-(Trifluoromethyl)phenyl)picolinicacid

• MDL： MFCD14666497
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-4-2-1-3-9(10)8-5-6-17-11(7-8)12(18)19/h1-7H,(H,18,19)
• InChI Key： PBWGKKPQYJHPCF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CN=C(C(=O)O)C=1)(F)F

Computed Properties

• Exact Mass: 267.05071298g/mol
• Monoisotopic Mass: 267.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid

Introduction to 4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid (CAS No. 1261745-31-6)

4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261745-31-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine carboxylic acids, a subclass known for its diverse biological activities and applications in drug development. The presence of a trifluoromethyl group in its aromatic ring and the specific substitution pattern contribute to its unique chemical properties, making it a valuable scaffold for synthetic chemists and pharmacologists.

The trifluoromethyl group, characterized by its electron-withdrawing nature, plays a crucial role in modulating the reactivity and binding affinity of the molecule. This functional group is widely recognized for its ability to enhance metabolic stability, improve lipophilicity, and extend half-life in drug candidates. In recent years, compounds incorporating trifluoromethyl groups have gained considerable attention due to their demonstrated efficacy in various therapeutic areas, including oncology, anti-inflammatory diseases, and central nervous system disorders.

4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid serves as a versatile building block in the synthesis of more complex molecules. Its pyridine core provides a hydrogen bond donor/acceptor capability, which is essential for interactions with biological targets such as enzymes and receptors. The carboxylic acid moiety at the 2-position offers further functionalization possibilities, allowing for derivatization into esters, amides, or other pharmacophores that can enhance drug-like properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like pyridines in drug design. The integration of pyridine scaffolds into therapeutic agents has led to several FDA-approved drugs that exhibit potent activity against a range of diseases. For instance, pyridine-based molecules have been instrumental in the development of kinase inhibitors used in cancer treatment. The structural features of 4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid make it a promising candidate for further exploration in this context.

The synthesis of 4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which facilitate the introduction of the aromatic ring bearing the trifluoromethyl group. Additionally, carboxylation reactions at the 2-position can be achieved using various methods, including lithiation followed by carboxylation or direct oxidation of precursor compounds.

In terms of biological activity, preliminary studies on derivatives of 4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid have shown potential in modulating inflammatory pathways. The combination of the trifluoromethyl group and the pyridine core suggests interactions with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are key players in inflammatory responses. Further research is warranted to elucidate its exact mechanism of action and explore its therapeutic potential.

The pharmaceutical industry has increasingly recognized the value of computational chemistry and high-throughput screening (HTS) in identifying novel drug candidates. Virtual screening techniques have been employed to evaluate the binding affinity of 4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid and its derivatives to target proteins. These approaches have accelerated the discovery process by allowing rapid assessment of large libraries of compounds without the need for extensive wet chemistry experimentation.

Another emerging area involves the use of 4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid as an intermediate in the development of next-generation therapeutics. For example, its structural framework can be modified to incorporate additional functional groups that enhance bioavailability or tissue specificity. Advances in polymer chemistry have also opened new avenues for using this compound in drug delivery systems, where it can serve as a cross-linking agent or a component of micelles that target specific disease sites.

The environmental impact and sustainability considerations are also critical in modern pharmaceutical research. Efforts are underway to develop greener synthetic methodologies for producing compounds like 4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid, including solvent-free reactions and catalytic processes that minimize waste generation. These initiatives align with global trends toward sustainable chemistry practices that reduce environmental footprint while maintaining high yields and purity standards.

In conclusion,4-[(2-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid (CAS No. 1261745-31-6) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a valuable asset for drug discovery efforts. Continued research into its biological activities and synthetic modifications will further expand its utility across multiple therapeutic domains.